Cas no 49739-04-0 (Pyrido[2,3-d]pyrimidin-4(3H)-one, 2-amino-6-methyl-)

Pyrido[2,3-d]pyrimidin-4(3H)-one, 2-amino-6-methyl- structure
49739-04-0 structure
Product name:Pyrido[2,3-d]pyrimidin-4(3H)-one, 2-amino-6-methyl-
CAS No:49739-04-0
MF:C8H8N4O
MW:176.175320625305
CID:335133
PubChem ID:135459393

Pyrido[2,3-d]pyrimidin-4(3H)-one, 2-amino-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrido[2,3-d]pyrimidin-4(3H)-one, 2-amino-6-methyl-
    • 2-amino-6-methyl-1H-pyrido[2,3-d]pyrimidin-4-one
    • 2-amino-6-methyl-3H-pyrido[2,3-d]pyrimidin-4-one
    • 2-amino-6-methylpyrido[2,3-d]pyrimidin-4(1h)-one
    • AC1L6DG5
    • AC1Q6IB6
    • AG-K-88550
    • AR-1D8630
    • CTK1D8890
    • NSC153334
    • Pyrido[2,3-d]pyrimidine-4(3H)-one, 2-amino-6-methyl-
    • 49739-04-0
    • SCHEMBL17959867
    • JEXWSTFWNVLWCG-UHFFFAOYSA-N
    • NSC-153334
    • SCHEMBL10813052
    • 2-Amino-6-methylpyrido[2,3-d]pyrimidin-4(3H)-one #
    • DTXSID40302752
    • Inchi: InChI=1S/C8H8N4O/c1-4-2-5-6(10-3-4)11-8(9)12-7(5)13/h2-3H,1H3,(H3,9,10,11,12,13)
    • InChI Key: JEXWSTFWNVLWCG-UHFFFAOYSA-N
    • SMILES: NC1=NC2N=CC(C)=CC=2C(=O)N1

Computed Properties

  • Exact Mass: 176.06994
  • Monoisotopic Mass: 176.06981089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 80.4Ų

Experimental Properties

  • PSA: 80.37
  • LogP: 0.78990

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